Cas no 1805743-13-8 (2-Chloro-7-hydroxymethyl-1H-benzimidazole)

• Product Name: 2-Chloro-7-hydroxymethyl-1H-benzimidazole
• CAS No: 1805743-13-8
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4826206
• Update Time: 2025-06-08

2-Chloro-7-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C8H7ClN2O/c9-8-10-6-3-1-2-5(4-12)7(6)11-8/h1-3,12H,4H2,(H,10,11)
• InChI Key： ROLXVVYHZUFJTP-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(CO)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9

Additional information on 2-Chloro-7-hydroxymethyl-1H-benzimidazole

2-Chloro-7-hydroxymethyl-1H-benzimidazole (CAS No. 1805743-13-8): A Comprehensive Overview

2-Chloro-7-hydroxymethyl-1H-benzimidazole (CAS No. 1805743-13-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This benzimidazole derivative is characterized by its unique structural features, including a chlorine atom and a hydroxymethyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The benzimidazole scaffold is a well-known and widely studied heterocyclic core in medicinal chemistry due to its broad spectrum of biological activities. Compounds derived from this scaffold have been extensively investigated for their antifungal, antibacterial, antiviral, and anticancer properties. 2-Chloro-7-hydroxymethyl-1H-benzimidazole is no exception, and recent studies have highlighted its potential in various therapeutic areas.

In terms of chemical structure, 2-Chloro-7-hydroxymethyl-1H-benzimidazole consists of a benzimidazole ring with a chlorine substituent at the 2-position and a hydroxymethyl group at the 7-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chlorine atom can enhance the lipophilicity of the compound, facilitating its cellular uptake and distribution. Meanwhile, the hydroxymethyl group can participate in hydrogen bonding interactions, contributing to the compound's binding affinity to target proteins.

Recent research has focused on the pharmacological properties of 2-Chloro-7-hydroxymethyl-1H-benzimidazole. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis, leading to cell death. This finding highlights the potential of 2-Chloro-7-hydroxymethyl-1H-benzimidazole as a lead compound for the development of new antifungal agents.

Beyond its antifungal properties, 2-Chloro-7-hydroxymethyl-1H-benzimidazole has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying this cytotoxicity is thought to involve induction of apoptosis through mitochondrial dysfunction and activation of caspase cascades. These findings suggest that 2-Chloro-7-hydroxymethyl-1H-benzimidazole could be a valuable candidate for further development as an anticancer agent.

In addition to its direct biological activities, 2-Chloro-7-hydroxymethyl-1H-benzimidazole has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers have synthesized derivatives of this compound by introducing additional functional groups or modifying the existing substituents. These derivatives have shown improved pharmacokinetic properties and enhanced biological activities compared to the parent compound. This approach highlights the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of benzimidazole derivatives.

The synthesis of 2-Chloro-7-hydroxymethyl-1H-benzimidazole has been reported using various methodologies. One common approach involves the reaction of 2-chlorobenzimidazole with formaldehyde in the presence of an acid catalyst, followed by reduction to introduce the hydroxymethyl group. This synthetic route is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

Safety and toxicity profiles are crucial considerations for any potential therapeutic agent. Preliminary studies on 2-Chloro-7-hydroxymethyl-1H-benzimidazole have indicated that it exhibits low toxicity in vitro and in animal models. However, further investigations are necessary to fully evaluate its safety profile before advancing to clinical trials.

In conclusion, 2-Chloro-7-hydroxymethyl-1H-benzimidazole (CAS No. 1805743-13-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover new insights into its mechanisms of action and optimize its therapeutic potential for various diseases.